Cas no 1082329-81-4 (tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate
• CAS No: 1082329-81-4
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6059981
• PubChem ID: 82023488
• Update Time: 2025-05-20

tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate
• EN300-1877896
• 1082329-81-4
• tert-butyl N-[2-amino-1-(3-hydroxy-4-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-10(8-15)9-5-6-12(19-4)11(17)7-9/h5-7,10,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： DEQBPBJBJMQIOU-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(=C(C=1)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate

Comprehensive Guide to tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate (CAS No. 1082329-81-4)

tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate (CAS No. 1082329-81-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the carbamate family, featuring a tert-butyl protecting group and a unique aromatic substitution pattern with 3-hydroxy-4-methoxyphenyl moiety. Its structural complexity makes it valuable for drug discovery, particularly in developing enzyme inhibitors and receptor modulators.

The growing interest in amino-protected intermediates like this compound stems from their critical role in peptide synthesis and medicinal chemistry. Researchers frequently search for "CAS 1082329-81-4 applications" or "tert-butyl carbamate derivatives in drug development," reflecting its importance in modern pharmaceutical workflows. The compound's dual functional groups (amine and carbamate) offer versatile reactivity, enabling selective modifications crucial for creating targeted bioactive molecules.

From a chemical perspective, tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate exhibits notable stability under standard laboratory conditions while remaining amenable to deprotection when required. This balance makes it ideal for multi-step syntheses, addressing common challenges in "protecting group strategies"—a trending topic in synthetic chemistry forums. The 3-hydroxy-4-methoxy aromatic system contributes to the compound's polarity and potential for hydrogen bonding, factors increasingly studied in "drug solubility optimization" research.

Current market trends show rising demand for high-purity carbamate building blocks, driven by advancements in neurodegenerative disease research and GPCR-targeted therapies. The compound's structural features align with pharmacophores investigated for conditions like Parkinson's disease, as evidenced by searches for "phenethylamine derivatives in CNS drugs." Analytical methods for characterizing CAS 1082329-81-4 typically involve HPLC-MS and NMR spectroscopy, ensuring batch-to-batch reproducibility for critical applications.

Environmental and regulatory considerations position this compound favorably compared to alternative intermediates. Unlike some traditional amine-protecting reagents, tert-butyl carbamates generate non-toxic byproducts upon deprotection, answering industry needs for "greener synthetic pathways." This advantage contributes to its adoption in sustainable pharmaceutical manufacturing initiatives.

Future research directions for tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate may explore its utility in PROTAC technology or as a scaffold for covalent inhibitors—two rapidly growing areas in drug discovery. The compound's modifiable aromatic system and protected amine functionality provide multiple vectors for structural diversification, addressing the persistent demand for "versatile chiral building blocks" in asymmetric synthesis.

For researchers sourcing this material, key quality indicators include ≥98% purity (HPLC), proper storage at 2-8°C, and comprehensive analytical documentation. These specifications ensure optimal performance in sensitive applications like "high-throughput screening libraries" or "fragment-based drug design," where compound integrity directly impacts experimental outcomes.

The synthesis of 1082329-81-4 typically involves multi-step routes starting from vanillin derivatives, with careful control of reaction conditions to preserve stereochemistry. Process chemists frequently investigate "scale-up approaches for carbamate intermediates" to meet the growing needs of preclinical development programs. Recent patent literature suggests expanding applications in radiopharmaceuticals, particularly for PET tracer development.

In analytical characterization, the tert-butyl group generates distinctive signals in 1H NMR (typically ~1.4 ppm), while the aromatic protons appear as complex multiplets between 6.7-7.2 ppm. These spectral features facilitate rapid quality control, a crucial factor for laboratories handling "GMP-grade synthetic intermediates." Mass spectrometry typically shows the expected [M+H]+ ion with appropriate fragmentation patterns.

As the pharmaceutical industry increasingly focuses on targeted protein degradation and allosteric modulation, compounds like tert-butyl N-2-amino-1-(3-hydroxy-4-methoxyphenyl)ethylcarbamate gain strategic importance. Its molecular architecture offers opportunities for rational design of novel therapeutic agents, particularly in challenging target classes like protein-protein interactions. This aligns with current investigations into "next-generation heterocyclic scaffolds" and "privileged structures in medicinal chemistry."